trans-5-Methylpiperidin-3-OL
Overview
Description
“trans-5-Methylpiperidin-3-OL” is a chemical compound with the molecular formula C6H13NO . It is a type of piperidine, which is a heterocyclic moiety . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of “trans-5-Methylpiperidin-3-OL” involves several steps, including the use of benzaldehyde, p-TsOH, toluene, LDA, iodomethane, THF, LiAlH4, TFAA, triethylamine, NaOH, and Pd/C . The synthesis of piperidines has been widespread and is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of “trans-5-Methylpiperidin-3-OL” can be analyzed using various techniques such as X-ray diffraction analysis , mass spectrometry-based proteomics , and molecular dynamics simulation .Chemical Reactions Analysis
The chemical reactions involving “trans-5-Methylpiperidin-3-OL” can be studied using various analytical tools. These include transformer models for product, reactant, and reagent prediction tasks , and electroanalytical tools for studying reaction mechanisms .Scientific Research Applications
Anti-Inflammatory and Tumor Growth Inhibition
Studies have shown that (3R,5R)-5-Methylpiperidin-3-ol reduces inflammation and inhibits tumor growth in animal models. Its potential therapeutic applications in cancer treatment and inflammation management are being explored.
Continuous Flow Biocatalysis
In the realm of continuous flow biocatalysis, (3R,5R)-5-Methylpiperidin-3-ol could find applications. Researchers use flow reactors containing immobilized enzymes for enzymatic reactions. These setups allow efficient and continuous production of valuable compounds .
Laboratory Animal Experiments and Transparent Reporting
Researchers adhere to the ARRIVE (Animal Research: Reporting of In Vivo Experiments) guidelines. Transparent reporting ensures reproducibility and scientific benefits to society, emphasizing ethical and rigorous animal experimentation .
Safety and Hazards
properties
IUPAC Name |
(3R,5R)-5-methylpiperidin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-5-2-6(8)4-7-3-5/h5-8H,2-4H2,1H3/t5-,6-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDPYHRSTDJTFRG-PHDIDXHHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CNC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1C[C@H](CNC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,5R)-5-Methylpiperidin-3-ol | |
CAS RN |
1354392-05-4 |
Source
|
| Record name | rac-(3R,5R)-5-methylpiperidin-3-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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